Cas no 888418-31-3 (3-(4-chlorophenyl)-6-2-(4-chlorophenyl)-2-oxoethyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(4-chlorophenyl)-6-2-(4-chlorophenyl)-2-oxoethyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 888418-31-3
• MF: C₁₈H₁₁Cl₂N₅O₂
• MW: 400.218240976334
• CID: 6243493
• PubChem ID: 7476085
• Update Time: 2025-10-29

3-(4-chlorophenyl)-6-2-(4-chlorophenyl)-2-oxoethyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-6-2-(4-chlorophenyl)-2-oxoethyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• F1876-0272
• 3-(4-chlorophenyl)-6-[2-(4-chlorophenyl)-2-oxoethyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AB00676620-01
• 3-(4-chlorophenyl)-6-[2-(4-chlorophenyl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one
• 888418-31-3
• 3-(4-chlorophenyl)-6-(2-(4-chlorophenyl)-2-oxoethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• AKOS024615875

• Inchi： 1S/C18H11Cl2N5O2/c19-12-3-1-11(2-4-12)15(26)9-24-10-21-17-16(18(24)27)22-23-25(17)14-7-5-13(20)6-8-14/h1-8,10H,9H2
• InChI Key： QDJUIKHTTDYDEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2=C(C(N(C=N2)CC(C2C=CC(=CC=2)Cl)=O)=O)N=N1

Computed Properties

• Exact Mass: 399.0289800g/mol
• Monoisotopic Mass: 399.0289800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-chlorophenyl)-6-2-(4-chlorophenyl)-2-oxoethyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to 3-(4-chlorophenyl)-6-2-(4-chlorophenyl)-2-oxoethyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 888418-31-3)

3-(4-chlorophenyl)-6-2-(4-chlorophenyl)-2-oxoethyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one, identified by the CAS number 888418-31-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyrimidine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including chlorophenyl moieties and an oxoethyl side chain, contributes to its unique chemical properties and biological interactions.

The chemical structure of this compound features a fused triazolopyrimidine ring system, which is a privileged scaffold in drug discovery due to its ability to modulate various biological pathways. The chlorophenyl substituents at the 4-position of both the phenyl ring and the triazolopyrimidine core suggest potential interactions with biological targets such as enzymes and receptors. Additionally, the 2-oxoethyl group introduces a polar moiety that can enhance solubility and binding affinity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic profiles and binding mechanisms of such complex molecules. Studies indicate that the triazolopyrimidine core can engage with key enzymes involved in cancer metabolism and signal transduction pathways. The chlorophenyl groups are particularly interesting as they have been shown to exhibit inhibitory effects on certain kinases and transcription factors. Furthermore, the 2-oxoethyl side chain may contribute to metabolic stability and bioavailability, making this compound a promising candidate for further development.

In the realm of drug discovery, this compound has been investigated for its potential applications in treating various diseases. Preliminary studies have suggested that it may exhibit anti-inflammatory, antiviral, and anticancer properties. The anti-cancer potential of this molecule is particularly noteworthy, as it targets multiple pathways involved in tumor growth and progression. The ability of the triazolopyrimidine scaffold to inhibit enzymes such as tyrosine kinases has been well-documented in several preclinical studies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex heterocyclic framework. The introduction of the chlorophenyl groups has been achieved through halogenation reactions, while the 2-oxoethyl side chain has been incorporated via condensation reactions with appropriate carbonyl compounds.

One of the most compelling aspects of this compound is its potential for structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers can gain insights into which parts of the structure are critical for biological activity. For instance, varying the substitution pattern on the chlorophenyl rings or altering the length of the 2-oxoethyl side chain can significantly impact potency and selectivity. Such modifications are essential for developing optimized drug candidates with minimal side effects.

Recent publications have highlighted the importance of understanding the ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) of novel compounds like this one. Computational tools such as molecular dynamics simulations and quantum mechanics calculations have been used to predict how this molecule might behave in vivo. These predictions are crucial for guiding experimental efforts and reducing the time required for drug development.

The biological activity of this compound has been tested against a range of targets relevant to human health. In vitro assays have shown promising results in inhibiting enzymes associated with inflammation and cancer cell proliferation. For example, it has demonstrated inhibitory activity against cyclin-dependent kinases (CDKs), which are known regulators of cell cycle progression. Additionally, it has shown potential in modulating Janus kinases (JAKs), which play a role in immune responses.

The development of new therapeutic agents requires rigorous evaluation through preclinical studies, including toxicity assessments and pharmacokinetic profiling. Animal models have been used to evaluate the safety and efficacy of this compound before it can be considered for human trials. These studies provide valuable data on how the molecule is processed by living organisms and whether it exhibits any adverse effects at therapeutic doses.

The future directions for research on this compound include exploring its mechanism of action in greater detail and identifying potential clinical applications. Investigating how it interacts with specific proteins or nucleic acids at a molecular level could reveal new therapeutic strategies. Furthermore, combination therapies involving this compound with other drugs may enhance treatment outcomes by targeting multiple disease pathways simultaneously.

In conclusion,3-(4-chlorophenyl)-6-2-(4-chlorophenyl)-2-oxoethyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 888418-31-3) represents a fascinating example of how structural complexity can lead to novel biological activities with significant therapeutic potential. Its unique chemical features make it an attractive candidate for further exploration in drug discovery programs aimed at treating various human diseases.